1-(3-Bromo-5-methylbenzoyl)-4-methylpiperazine-2-carbonitrile

• IUPAC Name: 1-(3-bromo-5-methylbenzoyl)-4-methylpiperazine-2-carbonitrile
• InChI: InChI=1S/C14H16BrN3O/c1-10-5-11(7-12(15)6-10)14(19)18-4-3-17(2)9-13(18)8-16/h5-7,13H,3-4,9H2,1-2H3
• InChI Key: MTAYNUHHBWZOHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)Br)C(=O)N2CCN(CC2C#N)C
• Molecular Formula: C14H16BrN3O
• Molecular Weight: 322.20 g/mol

Description

1-(3-Bromo-5-methylbenzoyl)-4-methylpiperazine-2-carbonitrile is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in scientific research due to its potential applications in medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 1-(3-Bromo-5-methylbenzoyl)-4-methylpiperazine-2-carbonitrile is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes or proteins. This could lead to the disruption of cellular processes and ultimately result in the death of the target cell.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. The compound has also been reported to inhibit the growth of various bacterial and viral strains. In addition, it has been shown to have a low toxicity profile in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3-Bromo-5-methylbenzoyl)-4-methylpiperazine-2-carbonitrile in lab experiments is its potential to exhibit a wide range of biological activities. This makes it a promising candidate for the development of new drugs. However, the compound's low solubility in water can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on 1-(3-Bromo-5-methylbenzoyl)-4-methylpiperazine-2-carbonitrile. One area of interest is the development of new drugs that incorporate this compound as a key component. Another direction is the investigation of the compound's potential use in the treatment of viral infections. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential applications in different fields of research.
Conclusion:
In conclusion, this compound is a compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields of research.

Synthesis Methods

The synthesis of 1-(3-Bromo-5-methylbenzoyl)-4-methylpiperazine-2-carbonitrile involves the reaction between 3-bromo-5-methylbenzoyl chloride and 4-methylpiperazine-2-carbonitrile in the presence of a base such as triethylamine. The reaction takes place under reflux conditions and yields the desired product as a white solid. The purity of the compound can be increased by recrystallization from an appropriate solvent.

Scientific Research Applications

1-(3-Bromo-5-methylbenzoyl)-4-methylpiperazine-2-carbonitrile has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit antimicrobial, antiviral, and anticancer activities. The compound has also been investigated for its potential use as a ligand in the design of new drugs.